![molecular formula C10H12ClNO2 B2648470 2-(Benzofuran-7-yloxy)ethanamine hydrochloride CAS No. 37797-97-0](/img/structure/B2648470.png)
2-(Benzofuran-7-yloxy)ethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Benzofuran-7-yloxy)ethanamine hydrochloride is a chemical compound with the linear formula C10H12ClNO . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The InChI code for 2-(Benzofuran-7-yloxy)ethanamine hydrochloride is 1S/C10H11NO.ClH/c11-6-5-8-7-12-10-4-2-1-3-9(8)10;/h1-4,7H,5-6,11H2;1H . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Antibacterial Activity
Furan derivatives, such as “2-(Benzofuran-7-yloxy)ethanamine hydrochloride”, have been found to have significant antibacterial activity . This makes them valuable in the development of new drugs to combat bacterial infections, particularly as resistance to existing antibiotics continues to grow .
Antifungal Activity
In addition to their antibacterial properties, furan derivatives also exhibit antifungal activity . This could potentially be used in the treatment of various fungal infections .
Antiviral Activity
Furan derivatives have also been found to have antiviral properties . This suggests potential applications in the development of antiviral drugs .
Anti-inflammatory Properties
Furan derivatives have been shown to have anti-inflammatory properties . This could make them useful in the treatment of conditions characterized by inflammation .
Analgesic Properties
The analgesic properties of furan derivatives could potentially be harnessed for the development of new pain relief medications .
Antidepressant Properties
Furan derivatives have been found to have antidepressant properties . This suggests they could be used in the development of new treatments for depression .
Safety and Hazards
properties
IUPAC Name |
2-(1-benzofuran-7-yloxy)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2.ClH/c11-5-7-12-9-3-1-2-8-4-6-13-10(8)9;/h1-4,6H,5,7,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPIJNIGQBCBPLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)OCCN)OC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzofuran-7-yloxy)ethanamine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.